Cas no 1679-47-6 (3-methyloxolan-2-one)

• Product Name: 3-methyloxolan-2-one
• CAS No: 1679-47-6
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD00005396
• CID: 141658
• PubChem ID: 98323
• Update Time: 2025-04-19

3-methyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyldihydrofuran-2(3H)-one
• α-Methyl-γ-butyrolactone
• alpha-Methyl-gamma-butyrolactone
• 2(3H)-Furanone,dihydro-3-methyl-
• 3-methyl-dihydrofuran-2(3H)-one
• &alpha
• Dihydro-3-methyl-2(3H)-furanone
• (±)-3-Methyl-dihydro-furan-2-one
• 3-Methyltetrahydro-2-furanone
• (R,S)-3-Methyl-dihydro-furan-2-one
• (±)-Dihydro-3-methyl-2(3H)-furanone
• (±)-alpha-Methyl-gamma-butyrolactone
• 2-Methyl-4-butanolide
• 2-Methyl-gamma-butyrolactone
• 2-Methylbutanolide
• 2-Methylbutyrolactone
• 3-Methyl-2-oxooxolane
• 3-Methyldihydrofuran-2-one
• 3-Methyltetrahydrofuran-2-one
• 4-Hydroxy-2-methylbutanoic acid lactone
• 4-Hydroxy-2-methylbutyric acid lactone
• NSC 102837
• alpha-Methylbutyrolactone
• 3-Methyloxolan-2-one
• A-METHYL-G-BUTYROLACTONE
• 2(3H)-Furanone, dihydro-3-methyl-
• .alpha.-Methyl-.gamma.-butyrolactone
• .alpha.-Methylbutyrolactone
• 2-Methyl-.gamma.-butyrolactone
• 2(3H)-Furanone, dihydromethyl-
• 3-Methyldihydro-2(3H)-furanone
• QGLBZNZGBLRJGS-UHFFFAOYSA-N
• 4
• EN300-94873
• methyl-butyrolactone
• 3-Methyl-dihydro-furan-2-one
• D70164
• AM20090007
• CHEMBL36365
• METHYL1,2,3,4-TETRA-O-ACETYL-BETA-D-GLUCURONATE
• alpha-Methyl-gamma-butyrolactone, purum, >=97.0% (GC)
• NSC102837
• a-Methyl-?-butyrolactone
• alpha -methylbutyrolactone
• CHEBI:173343
• alpha -methyl-alpha -methylbutyrolactone
• BUTYRIC ACID, 4-HYDROXY-2-METHYL-, .GAMMA.-LACTONE
• 4,5-Dihydro-3-methyl-2(3H)-furanone
• NS00046105
• FT-0622180
• alpha -Methyl- gamma -butyrolactone
• J-010416
• 140H0G0P5W
• CS-0152675
• UNII-140H0G0P5W
• EINECS 216-846-0
• NSC-102837
• (+/-)-2-METHYLBUTYROLACTONE
• alpha -methyl-laquo gammaRaquo -butyrolactone
• 2-methyl-gamma-butyro-lactone
• M1100
• MFCD00005396
• BUTYRIC ACID, .GAMMA.-HYDROXY-.ALPHA.-METHYL-, .GAMMA.-LACTONE
• Gama-Valerolactone
• SY051660
• 1679-47-6
• SCHEMBL105334
• 2-Methyl-laquo gammaRaquo -butyrolactone
• (+/-)-DIHYDRO-3-METHYL-2(3H)-FURANONE
• AKOS015900293
• alpha-Methyl-gamma-butyrolactone, 98%
• (+/-)-.ALPHA.-METHYL-.GAMMA.-BUTYROLACTONE
• DTXSID401030919
• A882205
• A-butyrolactone
• A-Methyl-
• DB-043724
• 3-methyloxolan-2-one

• MDL： MFCD00005396
• Inchi： 1S/C5H8O2/c1-4-2-3-7-5(4)6/h4H,2-3H2,1H3
• InChI Key： QGLBZNZGBLRJGS-UHFFFAOYSA-N
• SMILES： O1C(C(C)CC1)=O

Computed Properties

• Exact Mass: 100.05200
• Monoisotopic Mass: 100.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.040±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 80°C/11.3mmHg
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.432(lit.)
• Solubility: Dissolution (35 g/l) (25 º C),
• PSA: 26.30000
• LogP: 0.56940
• Solubility: Not determined

3-methyloxolan-2-one Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23
• Storage Condition：Sealed in dry,2-8°C(BD113541)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Material Chemicals High Polymer Materials